Cas no 1339412-35-9 (4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide)

• Product Name: 4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide
• CAS No: 1339412-35-9
• MF: C₈H₁₃BrN₄O
• MW: 261.119020223618
• CID: 6243839
• PubChem ID: 63893112
• Update Time: 2025-11-01

4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide
• CS-0293921
• EN300-1106945
• AKOS013207349
• 1339412-35-9

• Inchi： 1S/C8H13BrN4O/c1-11-7(14)3-2-4-13-5-6(9)8(10)12-13/h5H,2-4H2,1H3,(H2,10,12)(H,11,14)
• InChI Key： VGZZZHIDSFBUIR-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCCC(NC)=O

Computed Properties

• Exact Mass: 260.02727g/mol
• Monoisotopic Mass: 260.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 4-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-methylbutanamide

4-(3-Amino-4-Bromo-1H-Pyrazol-1-yl)-N-Methylbutanamide (CAS No. 1339412-35-9): A Comprehensive Overview

4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide (CAS No. 1339412-35-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as ABPMBA, is characterized by its unique structural features, which include a 1H-pyrazole ring, an amino group, a bromine atom, and a methylbutanamide moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide can be represented as C₉H₁₂BrN₃O. The presence of the bromine atom and the amino group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The 1H-pyrazole ring, a common motif in many bioactive compounds, further enhances its potential for pharmacological activity.

In recent years, significant progress has been made in understanding the biological activities of 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that ABPMBA effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide has also shown potential as an anti-cancer agent. A study published in Cancer Research reported that ABPMBA selectively induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide have also been investigated to assess its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it could be developed into an effective oral medication for various diseases.

In addition to its therapeutic potential, 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide has been explored for its use in chemical biology research. Its ability to modulate specific signaling pathways makes it a valuable tool for studying cellular processes and identifying new drug targets. For example, researchers have used ABPMBA to investigate the role of certain kinases in cell proliferation and survival pathways.

The synthesis of 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide has been optimized to improve yield and purity. Various synthetic routes have been developed, including multi-step processes involving the formation of the pyrazole ring followed by functional group modifications. These synthetic methods provide a robust foundation for large-scale production and further pharmaceutical development.

In conclusion, 4-(3-Amino-4-Bromo-1H-pyrazol-1-yl)-N-methylbutanamide (CAS No. 1339412-35-9), or ABPMBA, is a promising compound with diverse biological activities. Its anti-inflammatory and anti-cancer properties make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use in clinical settings.